Cas no 5272-18-4 (Dimethylphenylsilanol)

Dimethylphenylsilanol is an organosilicon compound with the molecular formula C8H12OSi. It is characterized by the presence of a hydroxyl group bonded to a silicon atom, which is further substituted with two methyl groups and one phenyl group. This structure imparts unique reactivity, making it a versatile intermediate in silicone chemistry. Key advantages include its ability to act as a precursor in the synthesis of siloxanes and silicone resins, contributing to improved thermal stability and hydrophobicity in final products. Its moderate reactivity allows for controlled polymerization processes, while the phenyl group enhances compatibility with organic matrices. The compound is typically employed in specialty silicones, coatings, and adhesives.
Dimethylphenylsilanol structure
Dimethylphenylsilanol structure
Product Name:Dimethylphenylsilanol
CAS No:5272-18-4
MF:C8H12OSi
MW:152.265783309937
MDL:MFCD08276879
CID:85256
PubChem ID:24884882
Update Time:2025-06-09

Dimethylphenylsilanol Chemical and Physical Properties

Names and Identifiers

    • Dimethylphenylsilanol
    • hydroxy-dimethyl-phenylsilane
    • PHENYLDIMETHYLSILANOL
    • AMTSi002
    • Silanol,dimethylphenyl
    • Hydroxydimethylphenylsilane
    • Silanol, dimethylphenyl-
    • Silanol, 1,1-dimethyl-1-phenyl-
    • C8H12OSi
    • Dimethylphenylsilanol 95%
    • Dimethylphenylsilanol, 95%
    • DIMETHYL(PHENYL)SILANOL
    • Silanol,1,1-dimethyl-1-phenyl-
    • AS-57555
    • CHEMBL4240136
    • dimethyl-phenyl-silanol
    • MFCD08276879
    • SCHEMBL28912
    • Phenyldimethylsilanol; Hydroxydimethylphenylsilane
    • A851816
    • D5571
    • AKOS025295425
    • DTXSID3063750
    • 5272-18-4
    • G78840
    • FDTBETCIPGWBHK-UHFFFAOYSA-N
    • MDL： MFCD08276879
    • Inchi： 1S/C8H12OSi/c1-10(2,9)8-6-4-3-5-7-8/h3-7,9H,1-2H3
    • InChI Key： FDTBETCIPGWBHK-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 152.06600
  • Monoisotopic Mass: 152.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.975 g/mL at 25 °C
  • Melting Point: No data available
  • Boiling Point: 102°C/14mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:195.8°F
    Degrees Celsius:91°C
  • Refractive Index: n20/D 1.514
  • PSA: 20.23000
  • LogP: 1.09100
  • Solubility: Not determined
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

Dimethylphenylsilanol Security Information

Dimethylphenylsilanol Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Dimethylphenylsilanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Dimethylphenylsilanol
 5272-18-4 95%
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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Apollo Scientific
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Apollo Scientific
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AK Scientific
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Dimethylphenylsilanol
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 $47 2023-09-16
AK Scientific
AMTSi002-5mL
Dimethylphenylsilanol
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Dimethylphenylsilanol Production Method

Production Method 1

185990-03-8 185990-03-8
5272-18-4 5272-18-4
56-33-7 56-33-7
73183-34-3 73183-34-3
1349697-23-9 1349697-23-9
Reaction Conditions
1.1C:Au (titanium oxide supported nanoparticles), S:CH2Cl2, 2 h, 25°C
Reference
Nanogold-Catalyzed cis-Silaboration of Alkynes with Abnormal Regioselectivity
By Gryparis, Charis and Stratakis, Manolis, Organic Letters, 2014, 16(5), 1430-1433

Dimethylphenylsilanol Raw materials

Dimethylphenylsilanol Preparation Products

Dimethylphenylsilanol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5272-18-4)Dimethylphenylsilanol
Order Number:A851816
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:37
Price ($):256.0
Email:sales@amadischem.com

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5272-18-4 (Dimethylphenylsilanol) Related Products

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Amadis Chemical Company Limited
(CAS:5272-18-4)Dimethylphenylsilanol
A851816
Purity:99%
Quantity:25g
Price ($):256.0
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